Cas no 394236-18-1 (2-(4-methylphenyl)sulfanyl-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylpropanamide)

• Product Name: 2-(4-methylphenyl)sulfanyl-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylpropanamide
• CAS No: 394236-18-1
• MF: C₁₈H₁₆N₄O₃S₂
• MW: 400.474640846252
• CID: 6336097
• PubChem ID: 3251535
• Update Time: 2025-10-28

2-(4-methylphenyl)sulfanyl-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)sulfanyl-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylpropanamide
• N-(5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl)-2-(p-tolylthio)propanamide
• 2-[(4-methylphenyl)sulfanyl]-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]propanamide
• 394236-18-1
• AB00672414-01
• 2-(4-methylphenyl)sulfanyl-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]propanamide
• AKOS024598880
• F0748-0373

• Inchi： 1S/C18H16N4O3S2/c1-11-6-8-15(9-7-11)26-12(2)16(23)19-18-21-20-17(27-18)13-4-3-5-14(10-13)22(24)25/h3-10,12H,1-2H3,(H,19,21,23)
• InChI Key： DSLFYXGWCPWXQW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C(C)C(NC1=NN=C(C2C=CC=C(C=2)[N+](=O)[O-])S1)=O

Computed Properties

• Exact Mass: 400.066
• Monoisotopic Mass: 400.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 154Ų

Additional information on 2-(4-methylphenyl)sulfanyl-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylpropanamide

Introduction to 2-(4-methylphenyl)sulfanyl-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylpropanamide (CAS No. 394236-18-1)

2-(4-methylphenyl)sulfanyl-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylpropanamide, with the CAS number 394236-18-1, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiadiazole ring and a nitrophenyl group, which contribute to its biological activity and potential therapeutic properties.

The molecular formula of 2-(4-methylphenyl)sulfanyl-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylpropanamide is C₁₇H₁₆N₄O₂S₂, and its molecular weight is approximately 360.45 g/mol. The presence of the thiadiazole ring and the nitro group imparts significant chemical stability and reactivity, making it a valuable candidate for further investigation in drug discovery and development.

In the realm of medicinal chemistry, 2-(4-methylphenyl)sulfanyl-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylpropanamide has been studied for its potential as an anti-inflammatory agent. Recent research has shown that compounds containing thiadiazole rings exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Specifically, studies have demonstrated that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are crucial for the production of prostaglandins, key mediators of inflammation.

Beyond its anti-inflammatory properties, 2-(4-methylphenyl)sulfanyl-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylpropanamide has also shown promise in the treatment of neurodegenerative diseases. The nitro group in the compound can undergo reduction to form nitroso compounds, which have been linked to neuroprotective effects. Research has indicated that these nitroso derivatives can scavenge reactive oxygen species (ROS) and reduce oxidative stress, thereby protecting neurons from damage.

In addition to its therapeutic potential, the synthesis of 2-(4-methylphenyl)sulfanyl-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylpropanamide has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving the formation of intermediates such as 1,3,4-thiadiazoles and nitrobenzenes. These synthetic methods have been refined to ensure high efficiency and reproducibility, making the compound more accessible for further research and development.

The biological activity of 2-(4-methylphenyl)sulfanyl-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylpropanamide has been evaluated through a range of in vitro and in vivo studies. In cell-based assays, the compound has demonstrated significant cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, animal models have been used to assess its efficacy in treating inflammatory conditions and neurodegenerative diseases. These studies have provided valuable insights into the mechanism of action and pharmacokinetic properties of the compound.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies for 2-(4-methylphenyl)sulfanyl-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylpropanamide. Prodrugs are biologically inactive derivatives that are converted into active drugs within the body through metabolic processes. By designing prodrugs with improved solubility and bioavailability, it is possible to enhance the therapeutic index of the compound while reducing side effects.

In conclusion, 2-(4-methylphenyl)sulfanyl-N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-ylpropanamide (CAS No. 394236-18-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanism of action and potential clinical applications.